Cas no 825614-90-2 (2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(2-propenyl)-)

• Product Name: 2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(2-propenyl)-
• CAS No: 825614-90-2
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 689066
• PubChem ID: 11367334
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(2-propenyl)-
• 2,4,4-trimethyl-3-prop-2-enylcyclohex-2-en-1-one
• DTXSID10463662
• 825614-90-2

• Inchi： 1S/C12H18O/c1-5-6-10-9(2)11(13)7-8-12(10,3)4/h5H,1,6-8H2,2-4H3
• InChI Key： ZVWWUJYXLDVRIT-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(CC=C)C(C)(C)CC1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų